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molecular formula C10H13BrN4O B8367751 1-(5-Bromopyrimidin-4-yl)piperidine-4-carboxamide

1-(5-Bromopyrimidin-4-yl)piperidine-4-carboxamide

Cat. No. B8367751
M. Wt: 285.14 g/mol
InChI Key: SPNOLGZPXLISTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08778925B2

Procedure details

To a solution of 5-bromo-4-chloropyrimidine hydrochloride 21 (0.10 g, 0.36 mmol) in DMF (2 mL) was added triethylamine (0.51 mL, 3.6 mmol). After stirring for 30 min, a solution of isonipecotamide (0.14 g, 1.1 mmol) in DMF (2 mL) was added and the mixture was stirred at r.t. for a further 16 h. The mixture was poured into a saturated solution of sodium hydrogen carbonate (50 mL) and extracted with EtOAc (2×25 mL). The combined organic extracts were washed with water (25 mL), brine (25 mL), dried (MgSO4) and concentrated under reduced pressure. The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, 98:2) to furnish the title compound as a white solid (60 mg, 58%), m.p. 188-190° C.; umax (CHCl3)/cm−1 3012, 2853, 1682, 1566, 1447, 1359, 1144, 1017, 950; m/z (ESI) C10H14BrN4O requires 285.0346, found [M+H]+ 285.0344.
Name
5-bromo-4-chloropyrimidine hydrochloride
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.51 mL
Type
reactant
Reaction Step One
Name
DMF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
isonipecotamide
Quantity
0.14 g
Type
reactant
Reaction Step Two
Name
DMF
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
sodium hydrogen carbonate
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
title compound
Yield
58%

Identifiers

REACTION_CXSMILES
Cl.[Br:2][C:3]1[C:4](Cl)=[N:5][CH:6]=[N:7][CH:8]=1.C(N(CC)CC)C.[NH:17]1[CH2:25][CH2:24][CH:20]([C:21]([NH2:23])=[O:22])[CH2:19][CH2:18]1.C(=O)([O-])O.[Na+]>CN(C=O)C>[Br:2][C:3]1[C:4]([N:17]2[CH2:25][CH2:24][CH:20]([C:21]([NH2:23])=[O:22])[CH2:19][CH2:18]2)=[N:5][CH:6]=[N:7][CH:8]=1 |f:0.1,4.5|

Inputs

Step One
Name
5-bromo-4-chloropyrimidine hydrochloride
Quantity
0.1 g
Type
reactant
Smiles
Cl.BrC=1C(=NC=NC1)Cl
Name
triethylamine
Quantity
0.51 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
DMF
Quantity
2 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
isonipecotamide
Quantity
0.14 g
Type
reactant
Smiles
N1CCC(C(=O)N)CC1
Name
DMF
Quantity
2 mL
Type
solvent
Smiles
CN(C)C=O
Step Three
Name
sodium hydrogen carbonate
Quantity
50 mL
Type
reactant
Smiles
C(O)([O-])=O.[Na+]

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at r.t. for a further 16 h
Duration
16 h
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (2×25 mL)
WASH
Type
WASH
Details
The combined organic extracts were washed with water (25 mL), brine (25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, 98:2)

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrC=1C(=NC=NC1)N1CCC(CC1)C(=O)N
Measurements
Type Value Analysis
AMOUNT: MASS 60 mg
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 58.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.